4-Amino-3-fluoro-2-(trifluoromethyl)benzonitrile

• IUPAC Name: 4-amino-3-fluoro-2-(trifluoromethyl)benzonitrile
• InChI: InChI=1S/C8H4F4N2/c9-7-5(14)2-1-4(3-13)6(7)8(10,11)12/h1-2H,14H2
• InChI Key: OWIGNTFYLJUGDK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1C#N)C(F)(F)F)F)N
• Molecular Formula: C8H4F4N2
• Molecular Weight: 204.12 g/mol

Description

4-Amino-3-fluoro-2-(trifluoromethyl)benzonitrile is a useful research compound. Its molecular formula is C8H4F4N2 and its molecular weight is 204.12 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Applications

4-Amino-3-fluoro-2-(trifluoromethyl)benzonitrile is primarily recognized for its role in chemical synthesis. It's an intermediate in the synthesis of bicalutamide, a medication used in prostate cancer treatment (Zhang Tong-bin, 2012). This compound is synthesized from m-fluoro-(trifluoromethyl)benzene, going through processes like bromination, Grignard reaction, cyanidation, and amination.

Furthermore, it's used in the synthesis of MDV3100, an androgen receptor antagonist, starting from 2-fluoro-1-methyl-4-nitro-benzoic acid through various chemical reactions (Li Zhi-yu, 2012).

Material Science and Photovoltaics

In material science, particularly in the field of solar energy, this compound has been used as an additive in polymer solar cells. When added to a P3HT:PCBM layer, it enhances the power conversion efficiency of the solar cells, attributed to improved short circuit current and fill factor (Seonju Jeong et al., 2011).

Organic Chemistry and Reaction Studies

In organic chemistry, it has been a subject of study for iodination reactions under continuous flow conditions, which is crucial in organic synthesis and pharmaceutical applications (Anna L. Dunn et al., 2018).

Synthesis of Polyimides

The compound also finds application in the synthesis of soluble fluoro-polyimides, combining with aromatic dianhydrides to produce materials with excellent thermal stability and hygrothermal stability, useful in advanced material applications (K. Xie et al., 2001).

Electroluminescence and Fluorescence Studies

It is involved in studies related to electroluminescence and fluorescence, particularly in understanding the impact of fluoro-substitution in certain organic compounds, which is crucial in designing materials for lighting and display technologies (S. Druzhinin et al., 2001).